Cas no 760192-00-5 (Benzoic acid, 2-benzoyl-, 2-pyridinylmethyl ester)

760192-00-5 structure
Product name:Benzoic acid, 2-benzoyl-, 2-pyridinylmethyl ester
CAS No:760192-00-5
MF:C20H15NO3
MW:317.338005304337
CID:1780693
Benzoic acid, 2-benzoyl-, 2-pyridinylmethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-benzoyl-, 2-pyridinylmethyl ester
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- Inchi: 1S/C20H15NO3/c22-19(15-8-2-1-3-9-15)17-11-4-5-12-18(17)20(23)24-14-16-10-6-7-13-21-16/h1-13H,14H2
- InChI Key: VBQIZPZBIFDWJZ-UHFFFAOYSA-N
- SMILES: C(OCC1=NC=CC=C1)(=O)C1=CC=CC=C1C(=O)C1=CC=CC=C1
Computed Properties
- Exact Mass: 317.10525
Experimental Properties
- Density: 1.223±0.06 g/cm3(Predicted)
- Boiling Point: 467.3±25.0 °C(Predicted)
- PSA: 56.26
- pka: 3.26±0.12(Predicted)
Benzoic acid, 2-benzoyl-, 2-pyridinylmethyl ester Related Literature
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Baojun Lin,Xiaobo Zhou,Heng Zhao,Jian Yuan,Ke Zhou,Kai Chen,Hongbo Wu,Renjun Guo,Manuel A. Scheel,Andrei Chumakov,Yimin Mao,Laili Wang,Zheng Tang,Wei Ma Energy Environ. Sci., 2020,13, 2467-2479
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Mrinmoy Maiti,Shin A Yoon,Yujin Cha,K. K. Athul,Sankarprasad Bhuniya,Min Hee Lee Chem. Commun., 2021,57, 9614-9617
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Fulin Zhou,Fujian Zhou,Rongchuan Su,Yudong Yang,Jingsong You Chem. Sci., 2020,11, 7424-7428
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Bufeng Zhang,Zhonggang Wang Chem. Commun., 2009, 5027-5029
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